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Compound of Interest

Compound Name: 4,4-Dimethyl-2-pentanone

Cat. No.: B109323

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of 4,4-Dimethyl-2-pentanone. Adherence to these procedural guidelines is essential for
ensuring laboratory safety and operational integrity.

Immediate Safety Concerns and Hazard Summary

4,4-Dimethyl-2-pentanone is a highly flammable liquid and vapor that poses several health
risks.[1] It can cause skin and eye irritation, and may lead to respiratory irritation and central
nervous system (CNS) depression.[1][2][3] It is imperative to handle this chemical with
appropriate engineering controls and personal protective equipment at all times.

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are the most critical lines of defense against exposure to
4,4-Dimethyl-2-pentanone.

Eye and Face Protection:
e Minimum Requirement: Wear safety glasses with side shields.

 Recommended: Tightly fitting safety goggles are preferred to provide a better seal.[2]
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» High-Risk Operations: A face shield should be worn in conjunction with goggles during
procedures with a high risk of splashing.[4]

Skin Protection:

¢ Gloves: Chemical-resistant gloves are mandatory. Due to the nature of ketones, glove
material selection is critical. Nitrile gloves may offer splash protection but are generally not
recommended for prolonged contact with ketones.[5] Butyl rubber or other materials
recommended for ketones should be considered for extended handling. Always inspect
gloves for signs of degradation or perforation before and during use.[2]

o Protective Clothing: A lab coat or chemical-resistant apron is required. For larger quantities
or splash-prone procedures, flame-retardant and antistatic protective clothing should be
worn.[6]

Respiratory Protection:

o Standard Use: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[2]

o Above Exposure Limits: If engineering controls are insufficient, or if irritation is experienced,
a NIOSH-approved respirator with an organic vapor cartridge (type ABEK is a
comprehensive option) is necessary.[4][6] For high concentrations, a full-face respirator or a
positive-pressure supplied-air respirator may be required.[3][7]

Quantitative Safety Data

The following tables summarize key quantitative safety data for 4,4-Dimethyl-2-pentanone
and provide context with related ketones.

Table 1: Physical and Chemical Properties
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Property Value Source
Flash Point 19 °C (66.2 °F) - closed cup [41[8]
Boiling Point 125 - 130 °C (257 - 266 °F) [4][8]
Density 0.809 g/mL at 25 °C [4]

Table 2: Occupational Exposure Limits (OELSs) for Related Ketones

Note: Specific OELs for 4,4-Dimethyl-2-pentanone have not been established by major
regulatory bodies. The following data for similar ketones are provided for hazard assessment

context.

Substance Limit Type Value Agency
Diacetone alcohol PEL (8-hr TWA) 50 ppm (240 mg/m3) OSHA[4]
(4-Hydroxy-4-methyl-

TLV (8-hr TWA) 50 ppm ACGIH[4]
2-pentanone)
2-Pentanone PEL (8-hr TWA) 200 ppm (700 mg/m3) OSHA
REL (10-hr TWA) 150 ppm (530 mg/m3) NIOSH

Table 3: Glove Material Compatibility for Ketones

Note: Specific breakthrough time data for 4,4-Dimethyl-2-pentanone is not readily available.
This table provides general guidance for ketones. Breakthrough times can vary significantly
based on glove thickness, manufacturer, and specific conditions.[9]
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. General Rating for Example Breakthrough
Glove Material )
Ketones Time (Methyl Ethyl Ketone)
o Poor to Fair (for splash contact .
Nitrile < 15 minutes
only)
Natural Rubber (Latex) Poor < 15 minutes
Neoprene Fair to Good 30 - 60 minutes
Butyl Rubber Very Good to Excellent > 480 minutes
Viton® Excellent > 480 minutes

Standard Operating Procedures

Handling and Storage:

o Ventilation: Always handle 4,4-Dimethyl-2-pentanone in a well-ventilated area or a certified
chemical fume hood.[6]

e Ignition Sources: This chemical is highly flammable. Keep it away from heat, sparks, open
flames, and other ignition sources.[8][10]

« Static Electricity: Use grounded and bonded containers and transfer equipment to prevent
static discharge.[6] Employ non-sparking tools.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[8]

o Personal Hygiene: Avoid contact with skin and eyes.[10] Wash hands thoroughly after
handling.

Donning and Doffing PPE Workflow
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PPE Donning Sequence

1. Lab Coat / Apron

:

2. Respirator (if required)

:

3. Safety Goggles / Face Shield

:

4. Gloves (over cuffs)

Handle Chemical

PPE Doffing Sequence

1. Gloves (peel off)

:

2. Face Shield / Goggles

:

3. Lab Coat / Apron

:

4. Respirator (if worn)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for Chemical Handling.
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Emergency and Disposal Plans

Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

» Eliminate Ignition Sources: Remove all sources of ignition.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., sand, vermiculite).

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a labeled, sealable container for hazardous waste.

o Decontamination: Clean the spill area thoroughly.

Disposal Plan: Disposal of 4,4-Dimethyl-2-pentanone and contaminated materials must be
handled as hazardous waste.

e Segregation: Do not mix with other waste streams unless compatible.

o Labeling: Collect waste in a clearly labeled, sealed, and appropriate container. The label
should read "Hazardous Waste" and list the contents.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from ignition sources.

o Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
management company in accordance with all local, state, and federal regulations.[2][3]
Never dispose of this chemical down the drain.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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